Cas no 72764-27-3 (Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester)

• Product name: Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester
• CAS No: 72764-27-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 543460
• PubChem ID: 4438994

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester
• ethyl 3-cyanobicyclo[2.2.2]octane-4-carboxylate
• DTXSID80403313
• AC1NB7WB
• 72764-27-3

• Inchi： InChI=1S/C12H17NO2/c1-2-15-11(14)12-5-3-9(4-6-12)7-10(12)8-13/h9-10H,2-7H2,1H3
• InChI Key： FFZYQOLZQAOCCX-UHFFFAOYSA-N
• SMILES： CCOC(=O)C12CCC(CC1)CC2C#N

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09